Cas no 487-06-9 (Citropten)
Citropten structure
Product Name:Citropten
CAS No:487-06-9
MF:C11H10O4
MW:206.1947
MDL:MFCD00006870
CID:37718
PubChem ID:2775
Update Time:2024-10-29
Citropten Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethoxycoumarin
- 2H-1-Benzopyran-2-one, 5,7-dimethoxy-
- 5,7-dimethoxy-2h-1-benzopyran-2-on
- 5,7-Dimethoxy-2H-chromen-2-one
- 5,7-dimethoxy-coumari
- 5,7-dimethyloxy-2H-1-benzopyran-2-one
- Citraptene
- Coumarin, 5,7-dimethoxy-
- 5,7-DIMETHOXY-CHROMEN-2-ONE
- Citropten
- 5,7-dimethoxychromen-2-one
- CITROPTEN(P) PrintBack
- METHYL-7-ETHOXYCOUMARIN, 4-(AS) PrintBack
- Limettin
- [ "5", "7-Dimethoxycoumarin" ]
- 5
- Citroptene
- Limetin
- 5,7-Dimethoxy-2-benzopyrone
- 5,7-dimethoxy-coumarin
- 5, 7-Dimethoxycoumarin
- JWE1QQ247N
- MLS002703744
- NSC102793
- Coumarin,7-dimethoxy-
- 5,7-Dimethoxy
- NS00031817
- KBio3_002236
- EINECS 207-646-4
- 5-18-03-00199 (Beilstein Handbook Reference)
- AC-20780
- AI3-36094
- HMS2268I06
- CS-W015331
- A827593
- 5,7-Dimethoxy-2H-1-benzopyran-2-one
- CHEMBL481049
- 1ST164126
- EN300-9540141
- doi:10.14272/NXJCRELRQHZBQA-UHFFFAOYSA-N.1
- NCGC00094841-03
- NXJCRELRQHZBQA-UHFFFAOYSA-
- NCGC00094841-02
- AC-34193
- AMY10289
- KBioGR_001222
- MFCD00006870
- DTXCID9021421
- NXJCRELRQHZBQA-UHFFFAOYSA-N
- Spectrum_000243
- 2H-1-Benzopyran-2-one,7-dimethoxy-
- AQ-358/43417403
- LIMETTIN [MI]
- KBio2_005859
- AKOS015915990
- CCRIS 3595
- SR-05000002446-1
- Citropten, analytical standard
- 5,7-Dimethoxycoumarin, 98%
- DIMETHOXYCOUMARIN, 5,7-
- NSC 102793
- NCGC00178344-01
- KBioSS_000723
- NSC217987
- CAS-487-06-9
- 5,7-Dimethoxycoumarin;Limettin
- BRD-K78612426-001-02-6
- NCGC00094841-01
- NSC-102793
- KBio2_000723
- AS-63137
- SMR000112321
- SDCCGMLS-0066597.P001
- HMS501D13
- SPBio_000707
- UNII-JWE1QQ247N
- NCGC00094841-04
- Coumarin derivative, 2a
- MLS002207304
- DivK1c_000391
- 5,7-Dimethoxy-2H-1-benzo-pyran-2-one
- 10.14272/NXJCRELRQHZBQA-UHFFFAOYSA-N.1
- InChI=1/C11H10O4/c1-13-7-5-9(14-2)8-3-4-11(12)15-10(8)6-7/h3-6H,1-2H3
- CHEBI:113528
- KBio1_000391
- SR-05000002446
- s5143
- s11976
- NCGC00254844-01
- FT-0619848
- HMS1921E18
- Spectrum2_000814
- BSPBio_003016
- BRN 0187066
- Spectrum3_001398
- HY-N7085
- NINDS_000391
- SPECTRUM1500707
- BDBM93217
- KBio2_003291
- 487-06-9
- IDI1_000391
- DTXSID1041421
- Spectrum5_001348
- BRD-K78612426-001-05-9
- MLS002472928
- Spectrum4_000781
- Tox21_300942
- SCHEMBL516577
- NSC-217987
- 5,7-dimethoxychromen-2-one;Citropten
- Q3599218
- CCG-40277
- Citropen
- MLSMR
- DB-051575
- STL193281
-
- MDL： MFCD00006870
- Inchi： 1S/C11H10O4/c1-13-7-5-9(14-2)8-3-4-11(12)15-10(8)6-7/h3-6H,1-2H3
- InChI Key： NXJCRELRQHZBQA-UHFFFAOYSA-N
- SMILES： O1C(C([H])=C([H])C2C(=C([H])C(=C([H])C1=2)OC([H])([H])[H])OC([H])([H])[H])=O
- BRN： 0187066
Computed Properties
- Exact Mass: 206.05800
- Monoisotopic Mass: 206.05790880 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Molecular Weight: 206.19
Experimental Properties
- Color/Form: Powder
- Density: 1.2607 (rough estimate)
- Melting Point: 146-149 °C (lit.)
- Boiling Point: 388.1°C at 760 mmHg
- Flash Point: 176.3 °C
- Refractive Index: 1.4570 (estimate)
- Solubility: 1510 mg/L @ 25 °C (est)
- PSA: 48.67000
- LogP: 1.81020
- Solubility: Not determined
- Merck: 14,5492
Citropten Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 43
- Safety Instruction： 36/37
- RTECS：GN6530000
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature(BD0495)
Citropten Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S5143-25mg |
Citropten |
487-06-9 | 99.43% | 25mg |
¥794.57 | 2023-10-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D808142-250mg |
5,7-Dimethoxycoumarin |
487-06-9 | 98% | 250mg |
￥320.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D808142-1g |
5,7-Dimethoxycoumarin |
487-06-9 | 98% | 1g |
￥899.00 | 2022-10-10 | |
| ChemFaces | CFN97963-20mg |
Citropten |
487-06-9 | >=98% | 20mg |
$60 | 2023-09-19 | |
| Chemenu | CM280273-250mg |
Citropten |
487-06-9 | 95%+ | 250mg |
$241 | 2022-09-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB13709-0.25g |
Citropten |
487-06-9 | 97% | 0.25g |
¥1446 | 2023-09-15 | |
| Apollo Scientific | OR345352-250mg |
5,7-Dimethoxycoumarin |
487-06-9 | 97% | 250mg |
£51.00 | 2025-02-20 | |
| Apollo Scientific | OR345352-1g |
5,7-Dimethoxycoumarin |
487-06-9 | 97% | 1g |
£143.00 | 2025-02-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2852-5 mg |
Citropten |
487-06-9 | 99.14% | 5mg |
￥224.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2852-10 mg |
Citropten |
487-06-9 | 99.14% | 10mg |
￥321.00 | 2022-04-26 |
Citropten Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:487-06-9)5,7-Dimethoxycoumarin
Order Number:sfd5474
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:487-06-9)Citropten
Order Number:A827593
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):158.0/566.0
Email:sales@amadischem.com
Citropten Related Literature
-
1. Synthesis of neoflavones by Suzuki arylation of 4-substituted coumarinsGerard M. Boland,Dervilla M. X. Donnelly,Jean-Pierre Finet,Martin D. Rea J. Chem. Soc. Perkin Trans. 1 1996 2591
-
2. Synthesis of the Mammea coumarins. Part 2. Experiments in the mammea E series and synthesis of mammea E/ACLeslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 333
-
Giulia Brufani,Federica Valentini,Flavio Sabatelli,Benedetta Di Erasmo,Anastasiia M. Afanasenko,Chao-Jun Li,Luigi Vaccaro Green Chem. 2022 24 9094
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4. The absolute stereochemistries of (+)-toddalolactone and its related chiral coumarins from Toddalia asiatica(L.) Lam. (T. aculeata Pers.) and their optical puritiesHisashi Ishii,Jun-Ichi Kobayashi,Eri Sakurada (nee Kawanabe),Tsutomu Ishikawa J. Chem. Soc. Perkin Trans. 1 1992 1681
-
5. 140. The constituents of expressed West Indian lime oilA. G. Caldwell,E. R. H. Jones J. Chem. Soc. 1945 540
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